N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide

• IUPAC Name: 5-methyl-N-[4-(propan-2-ylsulfamoyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C15H18N2O4S/c1-10(2)17-22(19,20)13-7-5-12(6-8-13)16-15(18)14-9-4-11(3)21-14/h4-10,17H,1-3H3,(H,16,18)
• InChI Key: DCHABOBVLZDSJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC(C)C
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The exact mechanism of action of N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and signaling pathways involved in inflammation and pain.
Biochemical and Physiological Effects:
Studies have shown that this compound can reduce the production of inflammatory mediators, such as cytokines and prostaglandins. It has also been found to decrease pain sensitivity and fever in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide in lab experiments is its potential as a therapeutic agent for various diseases. However, a limitation is that the exact mechanism of action is not fully understood, which may make it difficult to optimize its use in experiments.

Future Directions

There are several future directions for research related to N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide. One direction is to further investigate its potential as a therapeutic agent for various diseases, including cancer and autoimmune disorders. Another direction is to study its mechanism of action in more detail to optimize its use in experiments. Additionally, research could focus on developing more efficient synthesis methods for the compound to increase its availability for scientific research.

Synthesis Methods

The synthesis of N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide involves the reaction of 4-[(isopropylamino)sulfonyl]aniline with 5-methyl-2-furoyl chloride in the presence of a base. The reaction yields this compound as the final product.

Scientific Research Applications

N-{4-[(isopropylamino)sulfonyl]phenyl}-5-methyl-2-furamide has been studied for its potential applications in various fields of scientific research. It has been found to exhibit anti-inflammatory, analgesic, and antipyretic activities. The compound has also shown promise as a potential therapeutic agent for the treatment of various diseases, including cancer and autoimmune disorders.